Cas no 2228152-21-2 (methyl 4-(but-3-en-1-yl)piperidine-4-carboxylate)

• Product Name: methyl 4-(but-3-en-1-yl)piperidine-4-carboxylate
• CAS No: 2228152-21-2
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5996007
• PubChem ID: 137964759
• Update Time: 2025-06-20

methyl 4-(but-3-en-1-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(but-3-en-1-yl)piperidine-4-carboxylate
• EN300-2008115
• 2228152-21-2

• Inchi： 1S/C11H19NO2/c1-3-4-5-11(10(13)14-2)6-8-12-9-7-11/h3,12H,1,4-9H2,2H3
• InChI Key： XJDOWVAXMBTTAK-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCC=C)CCNCC1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 4-(but-3-en-1-yl)piperidine-4-carboxylate

Methyl 4-(But-3-en-1-yl)piperidine-4-carboxylate (CAS No. 2228152-21-2): An Overview

Methyl 4-(But-3-en-1-yl)piperidine-4-carboxylate (CAS No. 2228152-21-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to methyl 4-(but-3-en-1-yl)piperidine-4-carboxylate.

The chemical structure of methyl 4-(but-3-en-1-yl)piperidine-4-carboxylate is composed of a piperidine ring substituted with a butenyl group and a methyl ester at the carboxylic acid position. The presence of the double bond in the butenyl group and the ester functionality imparts specific reactivity and physicochemical properties to the molecule. These features make it an interesting candidate for various chemical transformations and biological studies.

In terms of synthesis, methyl 4-(but-3-en-1-yl)piperidine-4-carboxylate can be prepared through several routes. One common method involves the reaction of 4-piperidone with an appropriate butenylating agent followed by esterification with methanol. Another approach involves the use of palladium-catalyzed coupling reactions to introduce the butenyl group onto a pre-existing piperidine framework. These synthetic strategies have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Recent research has focused on the biological activity and potential therapeutic applications of methyl 4-(but-3-en-1-yl)piperidine-4-carboxylate. Studies have shown that this compound exhibits selective binding to specific receptors, which could be leveraged for the development of targeted therapies. For instance, preliminary in vitro assays have demonstrated that methyl 4-(but-3-en-1-yl)piperidine-4-carboxylate has potent activity against certain types of cancer cells, suggesting its potential as an anticancer agent.

Moreover, researchers have explored the pharmacokinetic properties of methyl 4-(but-3-en-1-yl)piperidine-4-carboxylate. Studies have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a drug candidate. The compound's ability to cross the blood-brain barrier has also been investigated, highlighting its potential for treating neurological disorders.

In addition to its therapeutic potential, methyl 4-(but-3-en-1-yl)piperidine-4-carboxylate has been studied for its use as a building block in organic synthesis. Its versatile reactivity allows it to be incorporated into a wide range of complex molecules, making it a valuable intermediate in the synthesis of natural products and pharmaceuticals. Recent advancements in catalytic methods have further enhanced its utility by enabling more efficient and selective transformations.

The safety profile of methyl 4-(but-3-en-1-yl)piperidine-4-carboxylate is another important aspect that has been extensively evaluated. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, which is a critical factor for its clinical development. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its safe use in various applications.

In conclusion, methyl 4-(but-3-en-1-yl)piperidine-4-carboxylate (CAS No. 2228152-21-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.